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Compound of Interest

Compound Name: Fmoc-Arg(NO2)-OH

Cat. No.: B557542

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Fmoc-Arg(NO2)-OH. Adherence to these
procedures is vital for ensuring laboratory safety and proper chemical handling.

Quantitative Data

For quick reference, the following table summarizes key quantitative data for Fmoc-Arg(NO2)-
OH.

Property Value Source
CAS Number 58111-94-7 [1]12]
Molecular Formula C21H23N506 [2][3]
Molecular Weight 441.44 g/mol [2][3]
Appearance Powder [4]
Storage Temperature Desiccate at -20°C or 2-8°C [4]15]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [4]
Acetate, DMSO, Acetone

Experimental Protocols
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Safe Handling and Personal Protective Equipment (PPE)

Given that Fmoc-Arg(NO2)-OH is a flammable solid and can cause skin irritation, the following
personal protective equipment and handling procedures are mandatory.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood to minimize dust
inhalation.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment:

PPE Category Item Specifications
Safety glasses with side- Must conform to EN166 (EU)
Eye and Face Protection shields or chemical safety or OSHA 29 CFR 1910.133
goggles standards.

Nitrile or other suitable
Hand Protection Chemical-resistant gloves material. Inspect gloves for

integrity before each use.

Body Protection Laboratory coat To protect from skin contact.

Recommended when handling
Respiratory Protection NIOSH-approved respirator large quantities or when dust

generation is likely.

Step-by-Step Operational Plan

1. Receiving and Inspection:
e Upon receipt, visually inspect the container for any damage or leaks.

 Verify that the product label matches the order information (Fmoc-Arg(NO2)-OH, CAS No.
58111-94-7).
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Wear appropriate PPE (gloves, lab coat, safety glasses) during inspection.

. Storage:

Store the container in a cool, dry, and well-ventilated area designated for flammable solids.

Keep the container tightly closed and store desiccated at the recommended temperature
(-20°C or 2-8°C) to prevent degradation.[4][5]

Store away from heat, sparks, and open flames.

Keep segregated from incompatible materials, such as strong oxidizing agents.

. Handling and Use:

Before handling, ensure all necessary PPE is correctly worn.

Weigh and handle the powder in a chemical fume hood to avoid dust inhalation.

Use non-sparking tools to handle the solid material.

Avoid contact with skin and eyes.

After handling, wash hands thoroughly with soap and water.

. First Aid Measures:

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician if
irritation persists.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.
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Disposal Plan

1. Waste Collection:

o Collect all waste material (unused product, contaminated consumables) in a clearly labeled,
sealed container.

e Do not mix with other chemical waste unless compatibility is confirmed.

2. Disposal Procedure:

» Dispose of the waste in accordance with federal, state, and local environmental regulations.
» Contact a licensed professional waste disposal service to arrange for pickup and disposal.
» Do not dispose of down the drain or in regular trash.

Visual Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of
Fmoc-Arg(NO2)-OH.
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Receiving & Storage

Receive Shipment

\4

Inspect Container for Damage

\4

Verify Product Label

\4

Store in Designated Area
(-20°C or 2-8°C, Flammable Solids)

Retrieve for Use

Handlin; & Use
y

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Work in Chemical Fume Hood

\

Weigh and Handle Powder

\4

Perform Experiment

\4

Wash Hands Thoroughly

Generate Waste

Disg yosal

Collect Waste in
Labeled Container

\4

Segregate from
Incompatible Waste

Y

Arrange for Professional
Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Fmoc-Arg(NO2)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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